Cardenolide B-1
Cardenolide B-1
Brand Name:
Vulcanchem
CAS No.:
1318158-89-2
VCID:
VC0221332
InChI:
InChI=1S/C30H44O8/c1-16-23(32)25(34-4)24(33)26(36-16)37-19-6-9-27(2)18(14-19)5-11-29-21(27)8-10-28(3)20(7-12-30(28,29)38-29)17-13-22(31)35-15-17/h13,16,18-21,23-26,32-33H,5-12,14-15H2,1-4H3/t16-,18-,19+,20-,21-,23+,24-,25+,26+,27+,28-,29+,30-/m1/s1
SMILES:
CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC45C3CCC6(C4(O5)CCC6C7=CC(=O)OC7)C)C)O)OC)O
Molecular Formula:
C30H44O8
Molecular Weight:
0
Cardenolide B-1
CAS No.: 1318158-89-2
Main Products
VCID: VC0221332
Molecular Formula: C30H44O8
Molecular Weight: 0
CAS No. | 1318158-89-2 |
---|---|
Product Name | Cardenolide B-1 |
Molecular Formula | C30H44O8 |
Molecular Weight | 0 |
IUPAC Name | 3-[(1S,3R,6R,7R,10R,11S,14S,16R)-14-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-6-yl]-2H-furan-5-one |
Standard InChI | InChI=1S/C30H44O8/c1-16-23(32)25(34-4)24(33)26(36-16)37-19-6-9-27(2)18(14-19)5-11-29-21(27)8-10-28(3)20(7-12-30(28,29)38-29)17-13-22(31)35-15-17/h13,16,18-21,23-26,32-33H,5-12,14-15H2,1-4H3/t16-,18-,19+,20-,21-,23+,24-,25+,26+,27+,28-,29+,30-/m1/s1 |
SMILES | CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC45C3CCC6(C4(O5)CCC6C7=CC(=O)OC7)C)C)O)OC)O |
Appearance | Powder |
PubChem Compound | 46872929 |
Last Modified | Nov 17 2021 |
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